2-Acetamido-5-bromopyridine
Cat. No. B057907
M. Wt: 215.05 g/mol
InChI Key: MJFCOXATGBYERZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06657063B1
Procedure details
A solution of 2-amino-5-bromopyridine (25.0 g, 144 mmol) in acetic acid (50 ml) and acetic anhydride (25.0 g) was heated at reflux for two hours. The reaction mixture was then cooled and poured into water (750 ml) with stirring. After one hour, the solution was adjusted to pH 10 with 50% sodium hydroxide and the precipitate was filtered, washed with water and dried to give 26.5 g (85%) of the title product as a white flaky solid. mp 175-176° C. 1H NMR (CDCl3): δ=8.29 (d, 1H); 8.12 (d, 1H); 7.96 (br, 1H); 7.78 (d of d, 1H); 2.19 (s, 3H). MS (EI): m/z=214, 216 (M+, Br isotopes).
Name
Yield
85%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][N:3]=1.[C:9](OC(=O)C)(=[O:11])[CH3:10].O.[OH-].[Na+]>C(O)(=O)C>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([NH:1][C:9](=[O:11])[CH3:10])=[N:3][CH:4]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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25 g
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|
Type
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reactant
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|
Smiles
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NC1=NC=C(C=C1)Br
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Name
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|
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Quantity
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25 g
|
|
Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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|
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Quantity
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750 mL
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|
Type
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reactant
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Smiles
|
O
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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|
Smiles
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[OH-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for two hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction mixture was then cooled
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitate was filtered
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
|
|
Details
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dried
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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BrC=1C=CC(=NC1)NC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 26.5 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
